
Personal protective equipment for handling 1,10-
Decanediol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,10-Decanediol

Cat. No.: B1670011 Get Quote

Essential Safety and Handling Guide for 1,10-
Decanediol
For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

1,10-Decanediol, ensuring the well-being of researchers and the integrity of experimental

protocols. The following procedures are designed to be clear, concise, and directly applicable

to a laboratory setting.

Personal Protective Equipment (PPE) Protocol
When handling 1,10-Decanediol, a comprehensive approach to personal safety is mandatory.

The following table outlines the required PPE, its purpose, and specific standards to adhere to.
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PPE Category
Recommended
Equipment

Standard/Specificat
ion

Purpose

Eye and Face

Protection

Tightly fitting safety

goggles or chemical

safety glasses.

EN 166 (EU) or

NIOSH (US)

approved.[1][2][3]

To protect against

dust particles and

potential splashes.

Skin Protection

Chemical-resistant

gloves (e.g., nitrile

rubber).

Inspect prior to use.[2]
To prevent direct skin

contact.

Lab coat or other

suitable protective

clothing.

N/A

To protect street

clothes and skin from

contamination.

Respiratory Protection

Use in a well-

ventilated area. A

respirator is not

typically required

under normal use

conditions with

adequate ventilation.

[4] If dust is generated

or ventilation is poor,

use a NIOSH/MSHA

approved respirator.

NIOSH/MSHA or EN

149 approved.

To prevent inhalation

of dust particles.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for minimizing risk and ensuring procedural

consistency.

A. Pre-Handling Preparations

Ventilation Check: Ensure the work area, preferably a chemical fume hood, has adequate

ventilation.

PPE Inspection: Before use, inspect all PPE for signs of damage or wear.
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Material Location: Locate the 1,10-Decanediol container and have a designated, clean

workspace ready.

Spill Kit Access: Confirm that a spill kit appropriate for solid chemicals is readily accessible.

B. Handling 1,10-Decanediol

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Container Handling: Open the container carefully in the ventilated workspace to avoid

generating dust.

Dispensing: Weigh or measure the required amount of 1,10-Decanediol, minimizing the

creation of airborne dust.

Container Sealing: Tightly close the container immediately after use.

Work Area Cleanup: Clean the work surface thoroughly after handling.

C. Post-Handling Procedures

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any

potential contaminants on the outer surface of the gloves.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

PPE Storage: Store reusable PPE in a clean, designated area.

Disposal Plan
Proper disposal of 1,10-Decanediol and associated contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Unused or Waste 1,10-Decanediol:

The material may be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.
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Do not discharge into sewer systems.

All disposal practices must be in accordance with local, state, and federal regulations.

Contaminated PPE and Materials:

Gloves and other disposables: Place in a sealed, labeled container for chemical waste.

Contaminated clothing: Should be laundered separately from other clothing before reuse.

Empty Containers: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning. Alternatively, puncture the packaging to make it unusable for other

purposes before disposal.

Chemical and Physical Properties
The following table summarizes key quantitative data for 1,10-Decanediol.

Property Value

Appearance White solid/powder/crystal.

Melting Point 72 - 75 °C.

Boiling Point 297 °C.

Flash Point 152 °C (closed cup).

Water Solubility 0.7 g/L.

Molecular Formula C₁₀H₂₂O₂.

Molecular Weight 174.28 g/mol .

Safe Handling Workflow
The following diagram illustrates the logical flow of operations for safely handling 1,10-
Decanediol, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 1,10-Decanediol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1670011?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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